Cas no 1804097-39-9 (1-Bromo-1-(5-(chloromethyl)-2-fluorophenyl)propan-2-one)

• Product Name: 1-Bromo-1-(5-(chloromethyl)-2-fluorophenyl)propan-2-one
• CAS No: 1804097-39-9
• MF: C₁₀H₉BrClFO
• MW: 279.533264875412
• CID: 4975708
• Update Time: 2025-06-07

1-Bromo-1-(5-(chloromethyl)-2-fluorophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(5-(chloromethyl)-2-fluorophenyl)propan-2-one

• Inchi： 1S/C10H9BrClFO/c1-6(14)10(11)8-4-7(5-12)2-3-9(8)13/h2-4,10H,5H2,1H3
• InChI Key： LCAPOLZUXHCRNU-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C(=CC=C(CCl)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-1-(5-(chloromethyl)-2-fluorophenyl)propan-2-one

Chemical Profile of 1-Bromo-1-(5-(chloromethyl)-2-fluorophenyl)propan-2-one (CAS No. 1804097-39-9)

1-Bromo-1-(5-(chloromethyl)-2-fluorophenyl)propan-2-one is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 1804097-39-9, this molecule represents a unique structural motif that combines bromine and fluorine substituents, making it a potentially valuable intermediate in the synthesis of biologically active molecules. The presence of both a chloromethyl group and a fluorophenyl moiety introduces distinct reactivity patterns, which can be leveraged for the development of novel therapeutic agents.

The compound’s structure is characterized by a propanone backbone, which serves as a versatile platform for further functionalization. The bromine atom at the first carbon position enhances electrophilic substitution reactions, while the fluorophenyl ring contributes to steric and electronic effects that can modulate binding interactions with biological targets. This combination makes 1-Bromo-1-(5-(chloromethyl)-2-fluorophenyl)propan-2-one a promising candidate for exploring new pharmacophores in drug discovery.

In recent years, the pharmaceutical industry has increasingly focused on fluorinated aromatic compounds due to their improved metabolic stability, lipophilicity, and binding affinity. The fluorophenyl group in this molecule is particularly noteworthy, as fluorine atoms are known to enhance drug-like properties by influencing pharmacokinetic profiles. Studies have demonstrated that fluorine substitution can lead to increased bioavailability and reduced susceptibility to enzymatic degradation, making such compounds highly desirable in medicinal chemistry.

The chloromethyl substituent further extends the synthetic utility of this compound. Chloromethyl groups are versatile handles for introducing additional functional groups through nucleophilic addition reactions. This feature is particularly useful in constructing complex molecular architectures, such as peptidomimetics or heterocyclic scaffolds, which are often essential for achieving high affinity and selectivity in drug design. Researchers have utilized similar chloromethyl-containing intermediates to develop kinase inhibitors, GPCR modulators, and other therapeutic candidates.

Current research in medicinal chemistry emphasizes the exploration of structure-activity relationships (SAR) to optimize lead compounds. The unique combination of bromine and fluorine in 1-Bromo-1-(5-(chloromethyl)-2-fluorophenyl)propan-2-one provides multiple opportunities for SAR studies. For instance, modifications at the bromine or fluorophenyl positions could reveal insights into how these substituents influence binding modes and biological activity. Such investigations are critical for designing next-generation drugs with improved efficacy and reduced side effects.

Advances in computational chemistry have also enabled the rational design of molecules like 1-Bromo-1-(5-(chloromethyl)-2-fluorophenyl)propan-2-one. Molecular modeling techniques can predict how different substituents will affect molecular interactions with target proteins or enzymes. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and identify promising candidates for further development. This interdisciplinary approach has been instrumental in bringing new therapeutic agents to market more efficiently.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic flexibility. Key steps typically include bromination of a precursor followed by functionalization at the chloromethyl position. The use of palladium-catalyzed cross-coupling reactions or nucleophilic substitution methods can be employed to introduce the desired substituents with high regioselectivity. Such synthetic strategies are well-documented in the literature and have been adapted for various industrial-scale production needs.

In addition to its pharmaceutical applications, 1-Bromo-1-(5-(chloromethyl)-2-fluorophenyl)propan-2-one may find utility in materials science and agrochemical research. Fluorinated compounds are often employed in the development of advanced materials due to their unique electronic properties, while chloromethyl groups can serve as anchors for polymerization or surface modification reactions. The versatility of this molecule underscores its potential across multiple scientific disciplines.

Recent publications have highlighted the importance of fluorinated intermediates in drug development pipelines. For example, researchers have reported using similar brominated fluoroaromatics to synthesize inhibitors targeting cancer-related kinases. The ability to fine-tune reactivity through strategic substituent placement allows chemists to tailor molecules for specific biological processes. This adaptability is crucial for addressing complex diseases that require highly selective therapeutic intervention.

The safety and handling of 1-Bromo-1-(5-(chloromethyl)-2-fluorophenyl)propan-2-one must be carefully considered during its synthesis and application. While not classified as a hazardous material under standard regulations, proper laboratory protocols should be followed to ensure safe working conditions. Storage should be conducted in inert atmospheres to prevent degradation, and personal protective equipment (PPE) is recommended when handling this compound.

The future prospects for this compound remain promising as research continues to uncover new applications and synthetic pathways. Collaborative efforts between academic institutions and pharmaceutical companies will likely drive innovation in using such intermediates for drug discovery programs. By leveraging cutting-edge technologies like high-throughput screening and artificial intelligence-driven molecular design, the potential of molecules like 1-Bromo-1-(5-(chloromethyl)-2-fluorophenyl)propan-2-one is only beginning to be realized.